Cas no 512807-34-0 (3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-1,5-diphenyl-pentane-1,5-dione)

3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-1,5-diphenyl-pentane-1,5-dione structure
512807-34-0 structure
Product Name:3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-1,5-diphenyl-pentane-1,5-dione
CAS No:512807-34-0
MF:C23H24N2O2
MW:360.448865890503
CID:3122947
PubChem ID:570191
Update Time:2025-04-21

3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-1,5-diphenyl-pentane-1,5-dione Chemical and Physical Properties

Names and Identifiers

    • 3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-1,5-diphenyl-pentane-1,5-dione
    • VU0608666-1
    • 3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-1,5-diphenyl-1,5-pentanedione #
    • OFWWIQVSTMTPRM-UHFFFAOYSA-N
    • 512807-34-0
    • AK-968/41017548
    • STK955837
    • 3-(1-ethyl-5-methylpyrazol-4-yl)-1,5-diphenylpentane-1,5-dione
    • F3282-0142
    • AKOS003760143
    • CHEMBL4972010
    • MFCD03073915
    • 3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-1,5-diphenyl-1,5-pentanedione
    • Oprea1_682616
    • 3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-1,5-diphenylpentane-1,5-dione
    • Inchi: 1S/C23H24N2O2/c1-3-25-17(2)21(16-24-25)20(14-22(26)18-10-6-4-7-11-18)15-23(27)19-12-8-5-9-13-19/h4-13,16,20H,3,14-15H2,1-2H3
    • InChI Key: OFWWIQVSTMTPRM-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)CC(CC(C1C=CC=CC=1)=O)C1C=NN(CC)C=1C

Computed Properties

  • Exact Mass: 360.183778013Da
  • Monoisotopic Mass: 360.183778013Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 52Ų
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